Cas no 105771-14-0 (6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole)
105771-14-0 structure
Product Name:6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole
CAS No:105771-14-0
MF:C10H9F3N2S
MW:246.252071142197
CID:1160897
PubChem ID:13687851
Update Time:2025-04-20
6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole
- 5-methyl-2-(2,2,2-trifluoroethylmercapto)-1H-benzimidazole
- CTK0G4708
- 5-methyl-2-[(2,2,2-trifluoroethyl)thio]-1H-benzimidazole
- 1H-Benzimidazole, 5-methyl-2-[(2,2,2-trifluoroethyl)thio]-
- SureCN10844608
- SureCN10849712
- 5-methyl-2-<
- (2,2,2-trifluoroethyl)thio>
- -1H-benzimidazole
- AGN-PC-00NKZW
- ACMC-20m8xz
- 5-methyl-2-(2,2,2-trifluoroethylmercapto)-1H-benzimidazole; CTK0G4708; 5-methyl-2-[(2,2,2-trifluoroethyl)thio]-1H-benzimidazole; 1H-Benzimidazole, 5-methyl-2-[(2,2,2-trifluoroethyl)thio]-; SureCN10844608; SureCN10849712; 5-methyl-2-< (2,2,2-trifluoroethyl)thio> -1H-benzimidazole; AGN-PC-00NKZW; ACMC-20m8xz;
- DTXSID70546768
- 105771-14-0
- XLCDRUCRHWEGEB-UHFFFAOYSA-N
- SCHEMBL10844608
- 6-Methyl-2-[(2,2,2-trifluoroethyl)sulfanyl]-1H-benzimidazole
-
- Inchi: 1S/C10H9F3N2S/c1-6-2-3-7-8(4-6)15-9(14-7)16-5-10(11,12)13/h2-4H,5H2,1H3,(H,14,15)
- InChI Key: XLCDRUCRHWEGEB-UHFFFAOYSA-N
- SMILES: S(CC(F)(F)F)C1=NC2C=CC(C)=CC=2N1
Computed Properties
- Exact Mass: 246.04385396g/mol
- Monoisotopic Mass: 246.04385396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54Ų
6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
105771-14-0 (6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole) Related Products
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